Cas no 2229181-68-2 (2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol
• CAS No: 2229181-68-2
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5860887
• PubChem ID: 165635894
• Update Time: 2025-05-24

2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol
• EN300-2001781
• 2229181-68-2

• Inchi： 1S/C10H14BrNO2/c1-14-9-3-2-7(10(11)5-9)4-8(12)6-13/h2-3,5,8,13H,4,6,12H2,1H3
• InChI Key： ROVQKVSXWJFAAX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(CO)N)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol

Introduction to 2-Amino-3-(2-Bromo-4-Methoxyphenyl)Propan-1-Ol (CAS No. 2229181-68-2)

The compound 2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol, identified by the CAS registry number 2229181-68-2, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a brominated aromatic ring with a methoxy substituent. These features make it a versatile building block in organic synthesis and a promising candidate for drug development.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the role of amino alcohols like this compound in the design of enzyme inhibitors and receptor agonists. The presence of the bromine atom in the aromatic ring introduces additional reactivity, making it an attractive substrate for nucleophilic substitution reactions. This property has been exploited in the synthesis of various pharmaceutical intermediates and agrochemicals.

The synthesis of 2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the amino and hydroxyl groups is achieved through methods such as reductive amination or hydroxylation reactions, while the bromination is carefully controlled to ensure regioselectivity. These synthetic strategies are optimized to maximize yield and purity, which are critical for downstream applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has been reported in recent literature. Additionally, its role as a precursor for more complex molecules, such as those with potential anticancer or anti-inflammatory activities, has been explored. The integration of this compound into drug discovery pipelines underscores its importance in modern chemical research.

The physical properties of CAS No. 2229181-68-2 are also worth noting. Its solubility profile, melting point, and stability under various conditions are essential parameters that influence its suitability for different chemical processes. Recent advancements in analytical techniques have allowed for precise determination of these properties, enabling better control over synthesis and formulation processes.

In conclusion, 2-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol (CAS No. 2229181-68-) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with its reactivity and bioactivity potential, positions it as a key player in contemporary chemical research and development.